6-amino-5-chloro-N-(5-fluoropyridin-2-yl)pyridine-3-carboxamide

• IUPAC Name: 6-amino-5-chloro-N-(5-fluoropyridin-2-yl)pyridine-3-carboxamide
• InChI: InChI=1S/C11H8ClFN4O/c12-8-3-6(4-16-10(8)14)11(18)17-9-2-1-7(13)5-15-9/h1-5H,(H2,14,16)(H,15,17,18)
• InChI Key: BPPVBYJBSANIGB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1F)NC(=O)C2=CC(=C(N=C2)N)Cl
• Molecular Formula: C11H8ClFN4O
• Molecular Weight: 266.66 g/mol

Description

6-amino-5-chloro-N-(5-fluoropyridin-2-yl)pyridine-3-carboxamide is a chemical compound that has been widely studied for its potential use in various scientific research applications. This compound is also known as GSK-3β inhibitor and has been found to have potential therapeutic applications in the treatment of various diseases such as cancer, diabetes, and Alzheimer's disease.

Mechanism of Action

The GSK-3β inhibitor works by inhibiting the activity of glycogen synthase kinase-3β (GSK-3β), which is a key enzyme involved in various signaling pathways. GSK-3β is involved in the regulation of cell proliferation, differentiation, and apoptosis. Inhibition of GSK-3β activity leads to the activation of various downstream signaling pathways, which in turn leads to the observed therapeutic effects of the compound.
Biochemical and Physiological Effects:
The GSK-3β inhibitor has been found to have various biochemical and physiological effects. It has been shown to inhibit the activity of GSK-3β, which leads to the activation of various downstream signaling pathways. This in turn leads to the observed therapeutic effects of the compound. The compound has also been found to improve glucose tolerance and insulin sensitivity in animal models of diabetes. In addition, it has been found to have neuroprotective effects and improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The GSK-3β inhibitor has several advantages for lab experiments. It has been shown to have potential therapeutic applications in the treatment of various diseases, making it a promising compound for further research. However, there are also some limitations to its use in lab experiments. For example, the compound may have off-target effects, which can complicate the interpretation of experimental results. In addition, the compound may have limited solubility in certain solvents, which can limit its use in certain experimental setups.

Future Directions

There are several future directions for research on the GSK-3β inhibitor. One potential direction is to explore its potential therapeutic applications in the treatment of other diseases, such as neurodegenerative diseases and inflammatory disorders. Another potential direction is to investigate the mechanisms underlying its observed therapeutic effects, which could lead to the development of more effective treatments. Additionally, research could focus on optimizing the synthesis of the compound to improve its solubility and reduce off-target effects.

Synthesis Methods

The synthesis of 6-amino-5-chloro-N-(5-fluoropyridin-2-yl)pyridine-3-carboxamide involves the reaction of 3-cyano-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide with 5-chloro-2-fluoropyridine-3-amine in the presence of a palladium catalyst. The resulting compound is then treated with ammonium hydroxide to obtain the final product.

Scientific Research Applications

The GSK-3β inhibitor has been found to have potential therapeutic applications in the treatment of various diseases such as cancer, diabetes, and Alzheimer's disease. It has been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells. In addition, it has been found to improve glucose tolerance and insulin sensitivity in animal models of diabetes. It has also been found to have neuroprotective effects and improve cognitive function in animal models of Alzheimer's disease.